Cas no 306936-79-8 (3H-1,2,4-Triazole-3-thione,5-(6-chloro-3-pyridinyl)-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-(6-chloro-3-pyridinyl)-2,4-dihydro-4-methyl-
• CAS No: 306936-79-8
• MF: C₈H₇ClN₄S
• MW: 226.68597817421
• CID: 300269
• PubChem ID: 2735817
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-(6-chloro-3-pyridinyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(6-chloro-3-pyridinyl)-2,4-dihydro-4-methyl-
• 5-(6-Chloropyridin-3-yl)-4-methyl-4H-[1,2,4]triazole-3-thiol
• 5-(6-Chloropyridin-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
• SCHEMBL1545534
• 5-(2-Chloropyrid-5-yl)-4-methyl-4H-1 2 4-triazole-3-thiol
• 306936-79-8
• 3-(6-chloropyridin-3-yl)-4-methyl-1H-1,2,4-triazole-5-thione
• 5-(6-chloro-3-pyridyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C8H7ClN4S/c1-13-7(11-12-8(13)14)5-2-3-6(9)10-4-5/h2-4H,1H3,(H,12,14)
• InChI Key： JGVQHLYFJWNABJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=NNC(N1C)=S

Computed Properties

• Exact Mass: 226.008
• Monoisotopic Mass: 226.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų